Cas no 28069-17-2 (6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl-)
28069-17-2 structure
Product Name:6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl-
CAS No:28069-17-2
MF:C10H12N4O4S
MW:284.291680335999
CID:264318
PubChem ID:3034517
Update Time:2025-04-19
6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl-
- 9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione
- 6-Mercaptopurinsulfonsaeure-(2)-amid
- 6-Thioinosin
- 6-thioxo-6,7(9)-dihydro-1H-purine-2-sulfonic acid amide
- 9-pentofuranosyl-3,9-dihydro-purine-6-thione
- AC1N13YK
- NSC57790
- 28069-17-2
- 6H-Purine-6-thione, 1,9-dihydro-9-beta-D-xylofuranosyl-
- NSC 84321
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- Inchi: 1S/C10H12N4O4S/c15-1-4-6(16)7(17)10(18-4)14-3-13-5-8(14)11-2-12-9(5)19/h2-4,6-7,10,15-17H,1H2,(H,11,12,19)/t4-,6+,7-,10-/m1/s1
- InChI Key: NKGPJODWTZCHGF-GAWUUDPSSA-N
- SMILES: S=C1C2=C(NC=N1)N(C=N2)[C@H]1[C@@H]([C@H]([C@@H](CO)O1)O)O
Computed Properties
- Exact Mass: 284.05806
- Monoisotopic Mass: 284.05792605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 144Ų
Experimental Properties
- PSA: 112.13
- LogP: -0.89960
6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
28069-17-2 (6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl-) Related Products
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